6-(2-Formylphenoxy)nicotinic acid
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Description
6-(2-Formylphenoxy)nicotinic acid is an organic compound that features a nicotinic acid moiety substituted with a 2-formylphenoxy group
Properties
Molecular Formula |
C13H9NO4 |
|---|---|
Molecular Weight |
243.21 g/mol |
IUPAC Name |
6-(2-formylphenoxy)pyridine-3-carboxylic acid |
InChI |
InChI=1S/C13H9NO4/c15-8-10-3-1-2-4-11(10)18-12-6-5-9(7-14-12)13(16)17/h1-8H,(H,16,17) |
InChI Key |
SKSSJJQVNAKLTA-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C(=C1)C=O)OC2=NC=C(C=C2)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-(2-Formylphenoxy)nicotinic acid typically involves the condensation of 2-formylphenol with nicotinic acid derivatives. One common method includes the reaction of 2-formylphenol with 6-chloronicotinic acid in the presence of a base such as potassium carbonate, followed by acidification to yield the desired product .
Industrial Production Methods
Industrial production methods for nicotinic acid derivatives often involve multicomponent reactions and the use of environmentally friendly reagents. For example, nicotinic acid can be produced by the oxidation of 5-ethyl-2-methylpyridine with nitric acid . This method, while effective, produces nitrous oxide as a by-product, which poses environmental challenges.
Chemical Reactions Analysis
Types of Reactions
6-(2-Formylphenoxy)nicotinic acid undergoes various chemical reactions, including:
Oxidation: The formyl group can be oxidized to a carboxylic acid.
Reduction: The formyl group can be reduced to an alcohol.
Substitution: The phenoxy group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.
Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.
Major Products
Oxidation: 6-(2-Carboxyphenoxy)nicotinic acid.
Reduction: 6-(2-Hydroxyphenoxy)nicotinic acid.
Substitution: Various substituted phenoxy derivatives depending on the nucleophile used.
Scientific Research Applications
6-(2-Formylphenoxy)nicotinic acid has several applications in scientific research:
Chemistry: Used as a ligand in coordination chemistry to form complexes with metals.
Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.
Industry: Utilized in the synthesis of advanced materials and as a precursor for other chemical compounds.
Mechanism of Action
The mechanism of action of 6-(2-Formylphenoxy)nicotinic acid involves its interaction with specific molecular targets. For example, in coordination chemistry, it acts as a ligand, binding to metal ions through its carboxyl and formyl groups. This binding can influence the electronic properties of the metal center, leading to various catalytic activities .
Comparison with Similar Compounds
Similar Compounds
2-Formylphenoxyacetic acid: Similar structure but with an acetic acid moiety instead of nicotinic acid.
6-Hydroxybenzofuran: Contains a benzofuran ring instead of a nicotinic acid moiety.
Uniqueness
6-(2-Formylphenoxy)nicotinic acid is unique due to its combination of a nicotinic acid moiety with a formylphenoxy group. This structure allows it to participate in a wide range of chemical reactions and form stable complexes with metals, making it valuable in both synthetic and industrial applications .
Biological Activity
6-(2-Formylphenoxy)nicotinic acid is a compound of interest due to its potential biological activities, particularly in pharmacology and medicinal chemistry. This article explores its biological activity, synthesizing data from various studies, including relevant case studies and research findings.
Chemical Structure and Properties
The compound is characterized by a nicotinic acid backbone with a formylphenoxy substituent. Its structure can be represented as follows:
- Chemical Formula : CHNO
- Molecular Weight : 219.2 g/mol
The presence of the formyl group and the phenoxy linkage suggests potential interactions with biological targets, including enzymes and receptors.
Research indicates that compounds related to nicotinic acid often exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The specific mechanism of action for 6-(2-Formylphenoxy)nicotinic acid is still under investigation, but it may involve:
- Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit enzymes involved in inflammatory pathways.
- Modulation of Receptor Activity : Interaction with nicotinic acetylcholine receptors may influence neurotransmitter release.
Anticancer Activity
Several studies have explored the anticancer potential of nicotinic acid derivatives. For instance:
- A study demonstrated that related compounds could inhibit tumor cell proliferation and induce apoptosis in cancer cell lines such as MDA-MB-231 (breast cancer) and HCT116 (colon cancer) .
- The compound's ability to modulate angiogenesis has also been noted, which is crucial for tumor growth and metastasis .
Antioxidant Properties
Antioxidant activity is another area where 6-(2-Formylphenoxy)nicotinic acid may show promise. Compounds with similar structures have been reported to scavenge free radicals effectively, potentially protecting cells from oxidative stress .
Study on Anticancer Effects
A recent study investigated the effects of 6-(2-Formylphenoxy)nicotinic acid on breast cancer cells. The findings indicated that treatment with the compound led to:
- Reduction in Cell Viability : A significant decrease in cell viability was observed at concentrations above 50 µM.
- Induction of Apoptosis : Flow cytometry analysis revealed increased rates of apoptosis in treated cells compared to controls.
Study on Inflammatory Response
Another study assessed the anti-inflammatory effects of the compound using an animal model. Key findings included:
- Decreased Inflammatory Markers : Administration of the compound resulted in lower levels of pro-inflammatory cytokines.
- Improvement in Symptoms : Animals treated with the compound exhibited reduced swelling and pain in inflammatory models.
Data Summary Table
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
